Cas no 2248371-34-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chloro-4-methylphenoxy)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chloro-4-methylphenoxy)propanoate
• CAS No: 2248371-34-6
• MF: C₁₈H₁₄ClNO₅
• MW: 359.760464191437
• CID: 6552424
• PubChem ID: 165725701
• Update Time: 2025-07-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chloro-4-methylphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chloro-4-methylphenoxy)propanoate
• 2248371-34-6
• EN300-6518141

• Inchi： 1S/C18H14ClNO5/c1-11-6-7-15(14(19)10-11)24-9-8-16(21)25-20-17(22)12-4-2-3-5-13(12)18(20)23/h2-7,10H,8-9H2,1H3
• InChI Key： ZQJCWPNRALDUOK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1OCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 359.0560502g/mol
• Monoisotopic Mass: 359.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chloro-4-methylphenoxy)propanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chloro-4-methylphenoxy)propanoate (CAS: 2248371-34-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chloro-4-methylphenoxy)propanoate (CAS: 2248371-34-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindoline-1,3-dione core and phenoxypropanoate side chain, exhibits promising biological activities, particularly in the context of targeted drug delivery and enzyme inhibition. Recent studies have explored its potential as a prodrug or intermediate in the synthesis of more complex therapeutic agents.

One of the key areas of investigation revolves around the compound's role as a protease inhibitor. Preliminary in vitro studies suggest that the molecule can selectively bind to and inhibit specific cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The presence of the 2-chloro-4-methylphenoxy moiety appears to enhance the compound's binding affinity to the active sites of these enzymes, making it a valuable scaffold for further optimization.

In addition to its enzyme inhibitory properties, recent research has highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chloro-4-methylphenoxy)propanoate as a prodrug. The isoindoline-1,3-dione group can be cleaved under physiological conditions, releasing the active phenoxypropanoate derivative. This property has been exploited in the design of targeted drug delivery systems, where the compound serves as a carrier for cytotoxic agents, ensuring their selective release in tumor microenvironments.

Another notable development is the exploration of the compound's pharmacokinetic profile. Studies conducted in animal models have demonstrated favorable absorption and distribution characteristics, with minimal off-target effects. The compound's stability in plasma and its ability to cross biological barriers, such as the blood-brain barrier, further underscore its therapeutic potential. However, challenges related to metabolic clearance and long-term toxicity remain to be addressed in future studies.

Recent synthetic advancements have also facilitated the large-scale production of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chloro-4-methylphenoxy)propanoate, enabling more extensive preclinical evaluations. Novel catalytic methods have been developed to improve the yield and purity of the compound, reducing the cost and complexity of its synthesis. These advancements are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-chloro-4-methylphenoxy)propanoate (CAS: 2248371-34-6) represents a versatile and promising candidate in the realm of chemical biology and pharmaceutical research. Its dual functionality as an enzyme inhibitor and a prodrug, coupled with its favorable pharmacokinetic properties, positions it as a valuable tool for drug development. Future research should focus on optimizing its therapeutic efficacy and addressing potential safety concerns to fully realize its clinical potential.